Cas no 88788-21-0 (Benzene, 1,1'-oxybis-, dibromo monochloro deriv.)

Benzene, 1,1'-oxybis-, dibromo monochloro deriv. structure
88788-21-0 structure
Product Name:Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
CAS No:88788-21-0
MF:C12H7Br2ClO
MW:362.444380998611
CID:730000
Update Time:2023-08-03

Benzene, 1,1'-oxybis-, dibromo monochloro deriv. Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-oxybis-,dibromo monochloro deriv. (9CI)
    • 1,2-dibromo-3-chloro-4-phenoxybenzene
    • Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
    • Chlorodibromodiphenyl ether
    • Inchi: 1S/C12H7Br2ClO/c13-9-6-7-10(12(15)11(9)14)16-8-4-2-1-3-5-8/h1-7H
    • InChI Key: DMNVOVNHFTZFEH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1Cl)OC1C=CC=CC=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Topological Polar Surface Area: 9.2
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